cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine di2,2,2-trifluoroacetate

• Molecular Formula: C15H25F6N3O4
• Molecular Weight: 425.37 g/mol
• IUPAC Name: 4-(4-methylpiperazin-1-yl)cyclohexan-1-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H23N3.2C2HF3O2/c1-13-6-8-14(9-7-13)11-4-2-10(12)3-5-11;2*3-2(4,5)1(6)7/h10-11H,2-9,12H2,1H3;2*(H,6,7)
• InChI Key: GBZZHOQGWHQTQF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCC(CC2)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O

Description

cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine di2,2,2-trifluoroacetate is a chemical compound with a complex structure that includes a piperazine ring and a cyclohexane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine typically involves the reaction of benzenemethanamine with N-[cis-4-(4-methyl-1-piperazinyl)cyclohexyl]-N-(phenylmethyl)-amine . The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide). The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce a ketone or aldehyde, while reduction may yield an alcohol or amine.

Scientific Research Applications

cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine di2,2,2-trifluoroacetate has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, such as its ability to modulate neurotransmitter activity.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to changes in cellular function. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other piperazine derivatives and cyclohexane derivatives, such as:

• trans-4-(4-Methyl-1-piperazinyl)cyclohexanamine
• cis-4-(4-Ethyl-1-piperazinyl)cyclohexanamine
• cis-4-(4-Methyl-1-piperazinyl)cyclohexanol

Uniqueness

cis-4-(4-Methyl-1-piperazinyl)cyclohexanamine di2,2,2-trifluoroacetate is unique due to its specific structural features, such as the cis-configuration and the presence of the trifluoroacetate group.